methyl 2-chloro-5-{[(4-fluorophenyl)sulfonyl]amino}benzoate

• IUPAC Name: methyl 2-chloro-5-[(4-fluorophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C14H11ClFNO4S/c1-21-14(18)12-8-10(4-7-13(12)15)17-22(19,20)11-5-2-9(16)3-6-11/h2-8,17H,1H3
• InChI Key: NRIJHHUAGAQRGH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C14H11ClFNO4S
• Molecular Weight: 343.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to methyl 2-chloro-5-{[(4-fluorophenyl)sulfonyl]amino}benzoate involves multiple steps, including diazotization, Sandmeyer reaction, esterification, and chlorination, leading to complex structures like sulfonamides and benzoates. These methods suggest a pathway for producing related molecules, indicating a detailed and intricate process for achieving the desired chemical structure, as seen in the synthesis of similar compounds (Yang Jian-she, 2009).

Molecular Structure Analysis

For compounds akin to the target molecule, crystal structure analysis and density functional theory (DFT) have been pivotal in understanding their geometrical configuration and electronic properties. For example, research on structurally similar compounds has shown the importance of intramolecular hydrogen bonding and the planarity of aromatic systems, which are essential for their chemical behavior and potential biological activities (S. Murugavel et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often utilize their active sites for bond formation or breakage, leading to diverse functionalities. The presence of sulfonyl and amino groups in such molecules suggests reactivity towards nucleophilic substitution reactions, enabling the introduction of various functional groups that significantly alter the compound's chemical properties and potential applications (I. Ukrainets et al., 2014).

Physical Properties Analysis

The physical properties of related sulfonamide and benzoate derivatives, including solubility, melting points, and crystallinity, are directly influenced by their molecular structure. For instance, the crystal packing, hydrogen bonding, and molecular geometry can affect their solubility in various solvents, which is crucial for their application in different fields (J. Burns et al., 1993).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards other chemical entities, are determined by the functional groups present in the molecule. The sulfonyl and amino groups in compounds similar to the target molecule impart specific reactivities, like susceptibility to hydrolysis and potential for forming salts with acids or bases, thereby affecting their chemical stability and reactivity profile (P. Huang et al., 2021).